Cas no 1692731-73-9 (2-Butyl-5-methylpyridin-3-amine)

• Product Name: 2-Butyl-5-methylpyridin-3-amine
• CAS No: 1692731-73-9
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5738983
• PubChem ID: 108189670
• Update Time: 2025-06-12

2-Butyl-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1622072
• 1692731-73-9
• 2-Butyl-5-methylpyridin-3-amine
• 3-Pyridinamine, 2-butyl-5-methyl-

• Inchi： 1S/C10H16N2/c1-3-4-5-10-9(11)6-8(2)7-12-10/h6-7H,3-5,11H2,1-2H3
• InChI Key： HUWAUMKQFQJLHF-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C(C=1CCCC)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 294.2±35.0 °C(Predicted)
• pka: 7.07±0.32(Predicted)

Additional information on 2-Butyl-5-methylpyridin-3-amine

Professional Introduction to 2-Butyl-5-methylpyridin-3-amine (CAS No. 1692731-73-9)

2-Butyl-5-methylpyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1692731-73-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The compound's molecular framework, featuring a butyl group at the 2-position and a methyl group at the 5-position of the pyridine ring, combined with an amine functional group at the 3-position, imparts distinct chemical properties that are highly relevant to modern drug discovery efforts.

The amine moiety in 2-butyl-5-methylpyridin-3-amine serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex molecules. This feature is particularly advantageous in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with tailored biological activities. The compound's ability to participate in various organic transformations, including nucleophilic substitutions and condensation reactions, makes it a cornerstone in synthetic protocols aimed at generating novel heterocyclic compounds.

Recent advancements in computational chemistry have highlighted the potential of 2-butyl-5-methylpyridin-3-amine as a scaffold for drug-like molecules. Studies utilizing molecular docking simulations have demonstrated its compatibility with multiple target proteins, suggesting broad applicability in addressing diverse therapeutic challenges. For instance, research has indicated that derivatives of this compound may interact with enzymes involved in metabolic pathways, making them candidates for treating conditions such as diabetes and hyperlipidemia.

In the context of oncology research, 2-butyl-5-methylpyridin-3-amine has garnered attention due to its structural similarity to known kinase inhibitors. Preliminary experiments have shown that certain analogs of this compound exhibit inhibitory effects on specific cancer-related kinases, potentially offering a new avenue for developing targeted therapies. The butyl and methyl substituents enhance lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability. This balance between polar and non-polar characteristics is conducive to achieving optimal pharmacokinetic profiles.

The synthesis of 2-butyl-5-methylpyridin-3-amine typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Catalytic methods have been optimized to improve yield and purity, aligning with green chemistry principles. The use of palladium-catalyzed cross-coupling reactions has enabled efficient functionalization at the desired positions on the pyridine ring. Such methodologies not only streamline production but also minimize waste, underscoring the compound's relevance in sustainable pharmaceutical manufacturing.

Biological evaluations of 2-butyl-5-methylpyridin-3-amine have revealed intriguing interactions with biological systems. In vitro assays have shown modest activity against certain bacterial strains, hinting at antimicrobial properties that warrant further exploration. Additionally, its influence on cellular signaling pathways has been studied, revealing potential applications in neuroprotective therapies. The compound's ability to modulate neurotransmitter release suggests its utility in addressing neurological disorders characterized by dysregulated synaptic communication.

The integration of 2-butyl-5-methylpyridin-3-amine into drug development pipelines is facilitated by its well-documented physicochemical properties. Its solubility profile allows for formulation flexibility across oral and parenteral delivery systems. Furthermore, its stability under standard storage conditions ensures reliability throughout the supply chain. These attributes make it an attractive candidate for preclinical and clinical investigations.

Emerging research trends indicate that derivatives of 2-butyl-5-methylpyridin-3-amine may play a role in emerging therapeutic modalities such as antibody-drug conjugates (ADCs) and RNA interference (RNAi) therapeutics. The amine group provides a site for conjugation with biomolecules or nucleic acid-modifying agents, expanding its utility beyond small molecule drug design. Such innovations underscore the compound's versatility and enduring relevance in pharmaceutical innovation.

The regulatory landscape for compounds like 2-butyl-5-methylpyridin-3-amine is shaped by evolving guidelines aimed at ensuring safety and efficacy in drug development. Manufacturers must navigate stringent requirements related to quality control and clinical testing before transitioning from bench-scale synthesis to large-scale production. Compliance with international standards such as Good Manufacturing Practices (GMP) is essential for advancing these compounds through regulatory pathways.

Future directions in the study of 2-butyl-5-methylpyridin-3-amine may include exploring its role in precision medicine applications. By leveraging genomics and proteomics data, researchers can identify patient subpopulations that are most likely to benefit from therapies incorporating this compound or its derivatives. Such personalized approaches align with broader trends toward individualized treatment strategies in modern healthcare.

In summary,2-butyl-5-methylpyridin--amine (CAS No. 1692731--73--9) represents a promising scaffold with diverse applications across pharmaceutical research and development. Its unique structural features,such as the combined presence of butyl and methyl substituents, along with an amine functional group,make it a valuable building block for constructing novel therapeutic agents. Ongoing studies continue to uncover new potential uses for this compound,reinforcing its importance as an intermediate in advancing drug discovery efforts worldwide.